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Compound of Interest

Compound Name: Metolachlor-d11
CAS No.: 1632119-30-2
Cat. No.: B15553620
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
analytical applications of Metolachlor-d11. It is intended to be a valuable resource for
professionals in research and development who utilize isotopically labeled compounds as
internal standards for quantitative analysis.

Chemical Identity and Properties

Metolachlor-d11 is the deuterated analog of Metolachlor, a widely used chloroacetanilide
herbicide. The deuterium labeling makes it an ideal internal standard for mass spectrometry-
based analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and
liquid chromatography-mass spectrometry (LC-MS), used in environmental monitoring and
agricultural research.[1]

Table 1: Chemical and Physical Properties of Metolachlor-d11
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Property

Value

Reference

Chemical Name

2-chloro-N-(2-ethyl-6-
methylphenyl)-N-(1-
methoxypropan-2-

yl)acetamide-d11

Metolachlor-(2-ethyl-6-

Synenyms methylphenyl-d11)

CAS Number 1632119-30-2 [1]
Molecular Formula C15H11D11CINO2 [1]
Molecular Weight 294.86 g/mol [1]

Isotopic Purity

=98 atom % D

Physical State

Tan to brown oily liquid

[2]

Slightly soluble in water;

Solubility soluble in most organic [2]
solvents.
Storage Temperature 2-8°C

Chemical Structure

The chemical structure of Metolachlor-d11 is characterized by a chloroacetyl group attached

to a deuterated N-(2-ethyl-6-methylphenyl)-N-(1-methoxypropan-2-yl) amine.
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Caption: Chemical structure of Metolachlor-d11.

Mechanism of Action of Parent Compound
(Metolachlor)

Metolachlor, the non-deuterated parent compound, is a selective herbicide that primarily acts
on germinating weed seedlings.[2][3] It belongs to the Group K3 herbicides, which are known
to inhibit the biosynthesis of very long-chain fatty acids (VLCFAS).[3][4] This inhibition disrupts
the formation of new cell membranes, which in turn halts cell division and elongation, ultimately
preventing the emergence and growth of susceptible weeds.[3]
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Caption: Simplified signaling pathway of Metolachlor's herbicidal action.

Experimental Protocols

Metolachlor-d11 is predominantly used as an internal standard in isotope dilution mass
spectrometry for the quantification of Metolachlor and other related herbicides in various
environmental matrices. Below are generalized experimental protocols based on established

methods.

Analysis of Metolachlor in Water Samples by LC-MS/MS

This protocol is adapted from methods for the analysis of herbicides in water.[5][6]

1. Sample Preparation (Solid-Phase Extraction - SPE)
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e To a 50 mL water sample, add a known amount of Metolachlor-d11 internal standard
solution.

» Condition a C18 SPE cartridge with methanol followed by deionized water.

e Load the water sample onto the SPE cartridge.

o Wash the cartridge with deionized water to remove interferences.

o Elute the analytes and the internal standard with methanol.

o Evaporate the eluate to near dryness under a gentle stream of nitrogen.

e Reconstitute the residue in a suitable solvent mixture (e.g., 10:90 acetonitrile:water) for LC-
MS/MS analysis.[5]

2. LC-MS/MS Instrumental Analysis

e Liquid Chromatography (LC):

o Column: C18 reverse-phase column.

o Mobile Phase: A gradient of water and acetonitrile or methanol, both typically containing a
small amount of formic acid or ammonium formate to improve ionization.

o Flow Rate: Appropriate for the column dimensions (e.g., 0.2-0.5 mL/min).

o Injection Volume: 5-20 pL.

o Tandem Mass Spectrometry (MS/MS):

o lonization Mode: Electrospray lonization (ESI) in positive mode.

o Analysis Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both
Metolachlor and Metolachlor-d11 to ensure accurate identification and quantification.

3. Quantification
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o Create a calibration curve by analyzing a series of standards containing known
concentrations of Metolachlor and a constant concentration of Metolachlor-d11.

» Plot the ratio of the peak area of Metolachlor to the peak area of Metolachlor-d11 against
the concentration of Metolachlor.

» Determine the concentration of Metolachlor in the unknown samples by interpolating their
peak area ratios on the calibration curve.
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Caption: General experimental workflow for Metolachlor analysis using Metolachlor-d11.
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Analysis of Metolachlor in Soil and Plant Samples by
GC-MS or LC-MS/MS

This protocol is a generalized procedure based on methods for herbicide analysis in solid
matrices.

1. Sample Preparation (Extraction and Cleanup)
 Homogenize a known weight (e.g., 10 g) of the soil or plant sample.
e Add a known amount of Metolachlor-d11 internal standard solution.

o Extract the sample with an appropriate organic solvent (e.g., acetonitrile or a mixture of n-
hexane and acetone).[7] This can be done by shaking, sonication, or accelerated solvent
extraction.

» Centrifuge the mixture and collect the supernatant.

e The extract may require a cleanup step, such as dispersive solid-phase extraction (d-SPE)
with materials like anhydrous MgSOa4 and primary secondary amine (PSA) to remove matrix
interferences.

» Evaporate the cleaned extract and reconstitute in a suitable solvent for analysis.
2. Instrumental Analysis (GC-MS or LC-MS/MS)
e For GC-MS:
o Gas Chromatography (GC):
= Column: A non-polar or semi-polar capillary column (e.g., HP-5MS).[7]
= Injector: Split/splitless injector.
= Oven Program: A temperature gradient to ensure separation of analytes.

o Mass Spectrometry (MS):
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= |onization Mode: Electron lonization (El).

» Analysis Mode: Selected lon Monitoring (SIM) or full scan, depending on the required
sensitivity and selectivity.

e For LC-MS/MS:
o The parameters would be similar to those described in section 4.1.2.
3. Quantification

o The quantification process is analogous to the one described for water samples, using a
calibration curve prepared with matrix-matched standards if necessary to account for matrix
effects.

Conclusion

Metolachlor-d11 serves as a crucial tool for the accurate and precise quantification of
Metolachlor in complex environmental and biological samples. Its use in isotope dilution mass
spectrometry helps to mitigate variability introduced during sample preparation and analysis,
leading to more reliable data for researchers, scientists, and professionals in drug development
and environmental monitoring. The experimental protocols outlined in this guide provide a
foundation for developing robust analytical methods for the determination of Metolachlor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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